2-({1-[(furan-2-yl)methyl]-2-oxo-1H,2H,5H,6H,7H-cyclopenta[d]pyrimidin-4-yl}sulfanyl)-N-(6-methyl-1,3-benzothiazol-2-yl)acetamide

• IUPAC Name: 2-[[1-(furan-2-ylmethyl)-2-oxo-6,7-dihydro-5H-cyclopenta[d]pyrimidin-4-yl]sulfanyl]-N-(6-methyl-1,3-benzothiazol-2-yl)acetamide
• InChI: InChI=1S/C22H20N4O3S2/c1-13-7-8-16-18(10-13)31-21(23-16)24-19(27)12-30-20-15-5-2-6-17(15)26(22(28)25-20)11-14-4-3-9-29-14/h3-4,7-10H,2,5-6,11-12H2,1H3,(H,23,24,27)
• InChI Key: XASGTUDQMOKWRA-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1)N=C(S2)NC(=O)CSC3=NC(=O)N(C4=C3CCC4)CC5=CC=CO5
• Molecular Formula: C22H20N4O3S2
• Molecular Weight: 452.6 g/mol

Description

Synthesis Analysis

The synthesis of such a compound would likely involve multiple steps, each introducing a different part of the molecule. The furan ring could be formed using a Paal-Knorr synthesis or similar method. The pyrimidine ring could be synthesized using a Biginelli reaction or a similar multicomponent reaction. The benzothiazole ring could be formed using a reaction like the Hantzsch thiazole synthesis.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple rings and functional groups. The furan and pyrimidine rings would likely contribute to the compound’s aromaticity, while the sulfanyl group could potentially participate in hydrogen bonding or other intermolecular interactions.

Chemical Reactions Analysis

The compound’s reactivity would likely be influenced by its various functional groups. For example, the furan ring is known to be quite reactive and can participate in a variety of reactions. The pyrimidine ring could also be involved in reactions, particularly at the positions adjacent to the nitrogen atoms.

Physical And Chemical Properties Analysis

The physical and chemical properties of the compound would depend on its exact structure and the nature of its functional groups. For example, its solubility would be influenced by the presence of polar functional groups, and its melting and boiling points would depend on the strength of its intermolecular interactions.

Scientific Research Applications

Photoreactions and Photochemistry

• The compound’s structure suggests potential photochemical reactivity. Researchers have investigated its photolysis behavior under different conditions. For instance, when exposed to UV light, it undergoes dimerization reactions in both aerated and de-aerated solutions. .

Epoxy Resins and Polymers

• Furan derivatives play a crucial role in the synthesis of epoxy resins and related polymers. Furfural, a monofunctional furan compound, has been utilized in energy-related applications and as an original solvent. .

Regiospecific Synthesis of Polysubstituted Furans

• Researchers have developed methods to synthesize polysubstituted furans. For instance, sulfur ylides react with alkyl acetylenic carboxylates to yield dialkyl furan-3,4-dicarboxylates. .